Cas no 1480360-32-4 (1-(2,5-dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid)

1-(2,5-Dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid is a pyrazole-based carboxylic acid derivative featuring a 2,5-dichlorobenzyl substituent. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile functional groups, which allow for further derivatization. The presence of both a carboxylic acid and a pyrazole ring provides opportunities for coordination chemistry or as a building block in the synthesis of more complex heterocyclic systems. Its dichlorophenyl moiety may contribute to enhanced lipophilicity, potentially improving bioavailability in medicinal chemistry applications. The compound's structural features make it a valuable intermediate for the development of agrochemicals, pharmaceuticals, or other specialized fine chemicals requiring a rigid aromatic scaffold with reactive sites for modification.

1-(2,5-dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid structure

1480360-32-4 structure

Product Name:1-(2,5-dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid

CAS No:1480360-32-4

MF:C₁₁H₈Cl₂N₂O₂

MW:271.099420547485

CID:5889942

PubChem ID:65316544

Update Time:2025-10-18

1-(2,5-dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-[(2,5-dichlorophenyl)methyl]-1H-pyrazole-3-carb oxylic acid
- 1H-Pyrazole-3-carboxylic acid, 1-[(2,5-dichlorophenyl)methyl]-
- 1-(2,5-dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid
- AKOS014651546
- EN300-23421387
- Z1259125620
- 1480360-32-4
- 1-[(2,5-dichlorophenyl)methyl]-1H-pyrazole-3-carboxylic acid
- Inchi： 1S/C11H8Cl2N2O2/c12-8-1-2-9(13)7(5-8)6-15-4-3-10(14-15)11(16)17/h1-5H,6H2,(H,16,17)
- InChI Key： BNMCXJNOQKUHAB-UHFFFAOYSA-N
- SMILES： N1(CC2=CC(Cl)=CC=C2Cl)C=CC(C(O)=O)=N1

Computed Properties

Exact Mass: 269.9962829g/mol
Monoisotopic Mass: 269.9962829g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 55.1Å²

Experimental Properties

Density: 1.49±0.1 g/cm3(Predicted)
Boiling Point: 473.9±40.0 °C(Predicted)
pka: 3.97±0.10(Predicted)

1-(2,5-dichlorophenyl)methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

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